Cas no 156292-34-1 (rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride)

Technical Introduction: rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride is a chiral cyclic amino acid derivative with a cyclopentane backbone, featuring both amino and carboxylic acid functional groups. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. Its stereochemistry (rac-1R,2S) is significant for studying enantioselective reactions or as a building block in peptidomimetics and drug discovery. The methyl substitution at the 2-position introduces steric constraints, which can influence conformational properties in molecular design. This compound is valued for its structural rigidity and potential utility in asymmetric synthesis or as a precursor for bioactive molecules. Proper handling under inert conditions is recommended due to its hygroscopic nature.
rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride structure
156292-34-1 structure
Product Name:rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
CAS No:156292-34-1
MF:C7H14ClNO2
MW:179.644561290741
CID:107419
PubChem ID:17039386
Update Time:2025-06-08

rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 2-amino-2-methyl-, hydrochloride, (1R,2S)-rel- (9CI)
    • cis-2-Amino-2-Me-cyclopentane-COOH*HCl
    • CIS-2-AMINO-2-METHYL-CYCLOPENTANECARBOXYLIC ACID HYDROCHLORIDE
    • (1S,2R)-2-amino-2-methylcyclopentanecarboxylic acid hydrochloride
    • (1S,2R)-2-Amino-2-methylcyclopentanecarboxylic acid hydrochloride (1:1)
    • cis-2-AMino-2-Methylcyclopentanecarboxylic acid hydrochloride
    • cyclopentanecarboxylic acid, 2-amino-2-methyl-, (1S,2R)-, hydrochloride (1:1)
    • rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
    • MFCD05863639
    • SCHEMBL2182021
    • (+/-)-cis -2-Amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
    • Z2306832357
    • AKOS034825092
    • (1S,2R)-2-amino-2-methylcyclopentane-1-carboxylic acid;hydrochloride
    • EN300-1272736
    • 156292-34-1
    • AKOS037655985
    • Cyclopentanecarboxylic acid, 2-amino-2-methyl-, hydrochloride, (1R,2S)-rel- (9CI)
    • (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
    • TS-7071
    • DB-243279
    • F87142
    • CHEMBL542738
    • (1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid;hydrochloride
    • cis-2-Amino-2-methylcyclopentanecarboxylic acid hydrochloride, >=98.0% (CHN)
    • MDL: I167567
    • Inchi: 1S/C7H13NO2.ClH/c1-7(8)4-2-3-5(7)6(9)10;/h5H,2-4,8H2,1H3,(H,9,10);1H/t5-,7-;/m1./s1
    • InChI Key: VUBCCMLFYBOWSD-HCSZTWNASA-N
    • SMILES: Cl.OC([C@H]1CCC[C@@]1(C)N)=O

Computed Properties

  • Exact Mass: 179.07100
  • Monoisotopic Mass: 179.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Boiling Point: 293.3°C at 760 mmHg
  • Flash Point: 131.2°C
  • PSA: 63.32000
  • LogP: 2.09080

rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:10-21

rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride Pricemore >>

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Additional information on rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride

Rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride (CAS No. 156292-34-1): A Comprehensive Overview

Rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride, commonly referred to by its CAS number 156292-34-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a racemic mixture of the amino carboxylic acid derivative. Its structure consists of a cyclopentane ring with an amino group and a carboxylic acid group attached, making it a versatile molecule with potential applications in drug design and synthesis.

The racemic mixture indicates that the compound contains equal amounts of both enantiomers, which are non-superimposable mirror images of each other. This stereochemical property is crucial in pharmaceutical applications, as the biological activity of a compound can often depend on its stereochemistry. The (1R,2S) configuration specifies the spatial arrangement of the substituents on the cyclopentane ring, which plays a key role in determining the compound's physical and chemical properties.

Recent studies have highlighted the potential of rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride as a building block in peptide synthesis. Its unique structure allows for the formation of stable amide bonds, making it an attractive candidate for constructing bioactive molecules. Researchers have explored its use in creating cyclic peptides, which are known for their high specificity and potency in targeting various biological pathways.

In addition to its role in peptide synthesis, this compound has shown promise in medicinal chemistry as a precursor for developing chiral catalysts. The (1R,2S) configuration provides a chiral environment that can be exploited to induce asymmetry in chemical reactions. This property has led to its investigation in asymmetric catalysis, where it has been used to synthesize enantioselective products with high yields and excellent enantiomeric excess.

The synthesis of rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride involves multi-step processes that require precise control over stereochemistry. One common approach involves the ring-opening of epoxides followed by amino group introduction and subsequent cyclization. The optimization of these steps has been a focus of recent research, with advancements in catalytic methods and reaction conditions leading to improved yields and purity.

From an analytical standpoint, the compound's properties have been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular structure, stability, and reactivity under various conditions. For instance, NMR studies have confirmed the presence of distinct proton environments corresponding to the amino and carboxylic acid groups, while mass spectrometry has revealed its molecular weight and fragmentation patterns.

Moreover, computational studies have been conducted to predict the compound's behavior in different chemical environments. Molecular modeling techniques have been employed to study its interactions with biological targets, such as enzymes and receptors. These simulations have provided valuable information about its binding affinity and selectivity, which are critical factors in drug discovery.

Looking ahead, the potential applications of rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride are vast. Its role as a chiral building block could expand into areas such as agrochemicals and materials science. Furthermore, ongoing research into its pharmacokinetic properties may pave the way for its use in therapeutic agents targeting specific diseases.

In conclusion, rac-(1R,2S)-2-amino-2-methylcyclopentane-1-carboxylic acid hydrochloride (CAS No. 15629

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